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Compound of Interest

Compound Name:
2-(5-Bromo-2-

methoxyphenyl)acetaldehyde

CAS No.: 33567-61-2

Cat. No.: B3051416

Get Quote

The Darzens condensation, also known as the glycidic ester condensation, stands as a classic

and powerful carbon-carbon bond-forming reaction in the synthetic chemist's toolkit. First

discovered by Auguste Georges Darzens in 1904, this reaction facilitates the synthesis of α,β-

epoxy esters (glycidic esters) from the condensation of a carbonyl compound, such as an

aldehyde or ketone, with an α-haloester in the presence of a base. The elegance of the

Darzens reaction lies in its ability to construct both a new carbon-carbon bond and an epoxide

ring in a single, efficient step.

The resulting glycidic esters are highly valuable synthetic intermediates. Their utility is most

notably demonstrated in their subsequent conversion, through hydrolysis and decarboxylation,

into higher aldehydes or ketones, effectively serving as a homologation method. The epoxide

moiety itself is a versatile functional group, pivotal in the synthesis of complex natural products

and pharmaceutical agents. This application note provides a detailed protocol and mechanistic

insights for the Darzens condensation using (5-bromo-2-methoxyphenyl)acetaldehyde, a

substrate of interest in medicinal chemistry due to the prevalence of the bromo-methoxyphenyl

scaffold in various bioactive molecules.
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Reaction Mechanism: A Stepwise Look at Epoxide
Formation
The mechanism of the Darzens condensation is analogous to the aldol condensation but

features a unique intramolecular cyclization step. The entire process can be dissected into

three critical stages:

Enolate Formation: The reaction is initiated by a strong base, which abstracts an acidic α-

proton from the α-haloester. This deprotonation is facilitated by the electron-withdrawing

nature of both the halogen and the ester group, resulting in a resonance-stabilized enolate.

Nucleophilic Addition: The newly formed carbanion acts as a potent nucleophile, attacking

the electrophilic carbonyl carbon of the aldehyde, in this case, (5-bromo-2-

methoxyphenyl)acetaldehyde. This step forges the new carbon-carbon bond and yields a

tetrahedral alkoxide intermediate, known as a halohydrin.

Intramolecular SN2 Cyclization: The final step is a rapid, intramolecular SN2 reaction. The

negatively charged oxygen of the alkoxide attacks the carbon atom bearing the halogen,

displacing the halide ion and closing the three-membered epoxide ring. This irreversible step

drives the reaction to completion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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